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Compound of Interest

Compound Name: Benzyl methacrylate

Cat. No.: B145911 Get Quote

CAS Number: 2495-37-6 Molecular Weight: 176.21 g/mol

This technical guide provides an in-depth overview of benzyl methacrylate (BzMA), a versatile

monomer with growing applications in polymer chemistry, materials science, and biomedical

engineering. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, synthesis,

polymerization, and toxicological profile.

Physicochemical Properties
Benzyl methacrylate is a colorless liquid with a characteristic odor. It is sparingly soluble in

water but soluble in alcohols and oils. Key physicochemical data are summarized in the table

below.
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Property Value Reference

CAS Number 2495-37-6 [1]

Molecular Formula C₁₁H₁₂O₂ [1]

Molecular Weight 176.21 g/mol [2]

Density 1.04 g/mL at 25 °C [2]

Boiling Point 95-98 °C at 4 mmHg [2]

Refractive Index n20/D 1.512 [2]

Flash Point 107 °C (closed cup) [2]

Solubility in Water Insoluble [3]

Synthesis and Polymerization
Benzyl methacrylate is a monofunctional methacrylate monomer utilized in the production of

polyester and acrylic resins, composites, and industrial coatings.[4]

Synthesis of Poly(benzyl methacrylate) via Free Radical
Polymerization
A common method for synthesizing poly(benzyl methacrylate) (PBzMA) is through free radical

polymerization.

Experimental Protocol:

Reaction Setup: In a reaction vessel, dissolve benzyl methacrylate in a suitable solvent,

such as 1,4-dioxane.

Initiator Addition: Add an initiator, for example, 2,2'-azobisisobutyronitrile (AIBN).

Polymerization: Heat the reaction mixture to a specific temperature (e.g., 70 °C) and allow

the polymerization to proceed for a designated time (e.g., 12 hours).
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Purification: After cooling, precipitate the resulting polymer in a non-solvent like excess

ethanol.

Drying: Dry the purified polymer in a vacuum oven at a suitable temperature (e.g., 40 °C) for

24 hours to obtain the final product.
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Free Radical Polymerization of Benzyl Methacrylate

Reaction Preparation
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A flowchart illustrating the free radical polymerization of benzyl methacrylate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b145911?utm_src=pdf-body-img
https://www.benchchem.com/product/b145911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reversible Addition-Fragmentation Chain-Transfer
(RAFT) Polymerization
RAFT polymerization is a controlled radical polymerization technique that allows for the

synthesis of polymers with well-defined architectures. It has been successfully employed for the

polymerization of benzyl methacrylate to create diblock copolymer nanoparticles.

Experimental Protocol for RAFT Aqueous Emulsion Polymerization:

Reaction Mixture: In a round-bottom flask, combine a poly(glycerol monomethacrylate)

(PGMA) macromolecular chain transfer agent (macro-CTA), benzyl methacrylate, an

initiator such as 4,4′-azobis(4-cyanovaleric acid) (ACVA), and water.

Degassing: Purge the mixture with nitrogen for 30 minutes to remove oxygen.

Polymerization: Immerse the flask in an oil bath set at 70 °C and allow the reaction to

proceed for a specified duration (e.g., 6 hours).

Analysis: The resulting diblock copolymer nanoparticles can be analyzed by techniques such

as gel permeation chromatography (GPC) to determine molecular weight and polydispersity.

[5]
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RAFT Aqueous Emulsion Polymerization of Benzyl Methacrylate

Reactant Preparation

Reaction Conditions

Product Analysis

Combine PGMA macro-CTA, BzMA,
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1
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Analyze via Gel Permeation
Chromatography (GPC)
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Workflow for RAFT aqueous emulsion polymerization of benzyl methacrylate.

Toxicological Profile
The toxicological properties of benzyl methacrylate are an important consideration for its

handling and application, particularly in biomedical contexts.

Acute Toxicity: The oral LD50 in rats is reported to be 5,000 mg/kg.[6]
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Irritation and Sensitization: Benzyl methacrylate is known to cause skin, eye, and respiratory

irritation.[7][8] It may also cause an allergic skin reaction (sensitization).[8] Prolonged or

repeated skin contact may lead to dermatitis.[7]

Hazard Statements: The following GHS hazard statements are associated with benzyl
methacrylate:

H315: Causes skin irritation[8]

H319: Causes serious eye irritation[8]

H335: May cause respiratory irritation[8]

Applications in Biomedical Research and Drug
Delivery
While research is ongoing, the polymerization of benzyl methacrylate to form nanoparticles

presents potential applications in drug delivery. The synthesis of sterically-stabilized

poly(benzyl methacrylate) nanoparticles via polymerization-induced self-assembly (PISA) has

been demonstrated.[9] These nanoparticles can be designed with surface functionalities that

may allow for targeted drug delivery or other biomedical applications. For instance,

poly(glycerol monomethacrylate)–poly(benzyl methacrylate) diblock copolymer nanoparticles

have been synthesized and their interfacial activity studied, suggesting their potential use in

emulsion stabilization.[5]

The leaching of unreacted monomers from polymer-based materials is a critical aspect of their

biocompatibility. Studies on dental resins have shown that various methacrylate monomers can

leach into the surrounding environment. While specific data on the leaching of benzyl
methacrylate from dental composites is limited, the general principle of monomer elution is a

key consideration in the design of biocompatible materials.[10][11]

It is important to note that while acrylates, in general, are more toxic than their corresponding

methacrylates, the lipophilicity of the substituent can influence cytotoxicity.[12] Further research

is needed to fully elucidate the biocompatibility and specific cellular interactions of benzyl
methacrylate and its polymers for drug delivery applications.
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Conclusion
Benzyl methacrylate is a valuable monomer for the synthesis of a wide range of polymers with

diverse applications. Its ability to be polymerized via controlled methods like RAFT opens up

possibilities for creating well-defined nanostructures suitable for advanced applications,

including in the biomedical field. However, its potential as a skin, eye, and respiratory irritant

necessitates careful handling and thorough biocompatibility assessment for any application

involving direct or indirect biological contact. Further in-depth studies into its cytotoxicity,

metabolic pathways, and interactions with cellular systems are crucial for its successful

translation into drug delivery and other clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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